Cas no 1021265-71-3 (N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1021265-71-3
• MF: C₁₆H₁₇Cl₂N₃O₃S₂
• MW: 434.36047911644
• CID: 6195308
• PubChem ID: 25856188
• Update Time: 2025-10-28

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide
• 1021265-71-3
• N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• VU0636920-1
• F5139-0068
• AKOS024499871
• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C16H17Cl2N3O3S2/c1-26(23,24)21-6-4-10(5-7-21)15(22)20-16-19-14(9-25-16)11-2-3-12(17)13(18)8-11/h2-3,8-10H,4-7H2,1H3,(H,19,20,22)
• InChI Key： IASVWKWIUIIHQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(=N1)NC(C1CCN(CC1)S(C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 433.0088391g/mol
• Monoisotopic Mass: 433.0088391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide (CAS 1021265-71-3): A Comprehensive Overview

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide (CAS 1021265-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This thiazole-carboxamide derivative exhibits unique structural features, combining a dichlorophenyl moiety with a methanesulfonylpiperidine group, making it a promising candidate for various therapeutic applications.

The compound's molecular formula is C₁₆H₁₇Cl₂N₃O₃S₂, with a molecular weight of 434.35 g/mol. Its structural complexity contributes to its potential as a bioactive molecule, particularly in targeting specific enzymatic pathways. Researchers have shown increasing interest in N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide due to its potential applications in drug discovery and development.

Recent studies have focused on the pharmacological properties of this compound, particularly its interaction with various biological targets. The presence of both the thiazole ring and piperidine moiety in its structure suggests possible activity against neurological disorders and inflammatory conditions, which are currently hot topics in medical research. This aligns with growing public interest in novel treatments for chronic diseases and age-related conditions.

From a synthetic chemistry perspective, CAS 1021265-71-3 represents an interesting challenge due to its multiple functional groups. The compound's sulfonamide group is particularly noteworthy, as this structural feature is commonly found in many FDA-approved drugs. Researchers are actively investigating optimal synthetic routes for this molecule, with recent publications focusing on green chemistry approaches to reduce environmental impact - a significant concern in modern pharmaceutical manufacturing.

The physicochemical properties of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide make it suitable for various formulation strategies. Its moderate lipophilicity (predicted LogP ~3.2) suggests good membrane permeability, while the presence of hydrogen bond acceptors and donors indicates potential for specific molecular interactions. These characteristics are crucial for drug designers looking to optimize bioavailability and target engagement.

In the context of current pharmaceutical trends, this compound's potential as a kinase inhibitor has attracted particular attention. With the growing market for targeted cancer therapies and the success of kinase inhibitors in treating various malignancies, CAS 1021265-71-3 represents an interesting scaffold for further medicinal chemistry optimization. Several research groups have published computational studies predicting its binding affinity to various kinase targets.

Quality control and analytical characterization of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, with most suppliers offering ≥95% purity grades. Recent advancements in analytical technology have enabled more precise characterization of such complex molecules, addressing the pharmaceutical industry's increasing demand for high-quality research chemicals.

From a commercial perspective, CAS 1021265-71-3 is currently available from several specialty chemical suppliers, primarily targeting research institutions and pharmaceutical companies engaged in drug discovery. The global market for such specialized intermediates has been growing steadily, driven by increased R&D spending in the pharmaceutical sector and the continuous search for novel therapeutic agents.

Storage and handling recommendations for N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide typically suggest keeping the compound in a cool, dry environment, protected from light. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical, including the use of appropriate personal protective equipment.

Future research directions for this compound may include more extensive structure-activity relationship (SAR) studies, formulation development, and potential combination therapies. The growing interest in personalized medicine and targeted therapies suggests that molecules like CAS 1021265-71-3 will continue to be valuable tools in biomedical research.

In conclusion, N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide represents an interesting case study in modern medicinal chemistry. Its unique structural features, combined with potential therapeutic applications, make it a compound worth watching in pharmaceutical development. As research continues to uncover its full potential, this molecule may contribute to addressing some of today's most pressing medical challenges.